Cas no 828263-04-3 (2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-)
828263-04-3 structure
Product Name:2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-
CAS No:828263-04-3
MF:C21H32O3
MW:332.476986885071
CID:681848
PubChem ID:11325048
Update Time:2025-04-19
2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-
- 14-(1,3-benzodioxol-5-yl)tetradecan-2-one
- 828263-04-3
- DTXSID10462458
-
- Inchi： 1S/C21H32O3/c1-18(22)12-10-8-6-4-2-3-5-7-9-11-13-19-14-15-20-21(16-19)24-17-23-20/h14-16H,2-13,17H2,1H3
- InChI Key： WESJGASUMOLVBD-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)CCCCCCCCCCCCC(C)=O
Computed Properties
- Exact Mass: 332.23514488g/mol
- Monoisotopic Mass: 332.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 35.5Ų
2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
828263-04-3 (2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-) Related Products
- 63740-97-6(3’,4’-(Methylenedioxy)butyrophenone)
- 63740-98-7(3,4-Methylenedioxyphenyl Butyl Ketone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
